Cas no 1353947-39-3 (2-Amino-N-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide)

• Product Name: 2-Amino-N-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide
• CAS No: 1353947-39-3
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 2161825
• Update Time: 2025-10-28

2-Amino-N-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide
• (1R,4R)-2-Amino-N-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide
• AM92335
• AM101863
• N-{trans-4-[Cyclopropyl(methyl)amino]cyclohexyl}glycinamide
• 2-Amino-N-[4-(cyclopropylmethylamino)cyclohexyl]acetamide
• (1R,4R)-2-Amino-N-[4-(cyclopropylmethylamino)cyclohexyl]acetamide
• 2-Amino-N-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide

• Inchi： 1S/C12H23N3O/c1-15(11-6-7-11)10-4-2-9(3-5-10)14-12(16)8-13/h9-11H,2-8,13H2,1H3,(H,14,16)
• InChI Key： MBGOCQJKVLQHJV-UHFFFAOYSA-N
• SMILES： O=C(CN)NC1CCC(CC1)N(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Topological Polar Surface Area: 58.4

Additional information on 2-Amino-N-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide

Comprehensive Overview of 2-Amino-N-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide (CAS No. 1353947-39-3)

The compound 2-Amino-N-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide, identified by its CAS number 1353947-39-3, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropyl-methyl-amino group attached to a cyclohexyl ring, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating biological pathways, particularly in the development of novel therapeutics.

In recent years, the demand for customized chemical intermediates like 2-Amino-N-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's amino-acetamide backbone is particularly noteworthy, as it mimics motifs found in many bioactive molecules. Its CAS no. 1353947-39-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and medicinal chemistry.

One of the key reasons for the rising interest in 2-Amino-N-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide is its role in addressing drug resistance, a major challenge in modern healthcare. Researchers are exploring its potential to enhance the efficacy of existing treatments by modifying its cyclopropyl and cyclohexyl substituents. Additionally, its acetamide functionality is being studied for its ability to improve bioavailability and metabolic stability, which are critical factors in drug development.

The synthesis of CAS no. 1353947-39-3 involves sophisticated organic chemistry techniques, including reductive amination and amide coupling. These methods are often optimized for scalability, making the compound accessible for both research laboratories and industrial-scale production. Its chemical stability and solubility profile further enhance its utility in various experimental settings, from in vitro assays to in vivo studies.

From an SEO perspective, queries related to 2-Amino-N-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide often include terms like "synthesis methods," "pharmacological applications," and "CAS 1353947-39-3 suppliers." These keywords highlight the compound's dual role as a research chemical and a potential drug candidate. By addressing these topics, this article aims to provide a comprehensive resource for scientists, procurement specialists, and pharmaceutical innovators seeking detailed information on this molecule.

In conclusion, 2-Amino-N-[4-(cyclopropyl-methyl-amino)-cyclohexyl]-acetamide (CAS no. 1353947-39-3) represents a promising area of exploration in chemical biology and drug design. Its structural versatility and functional groups offer numerous opportunities for innovation, particularly in addressing unmet medical needs. As research progresses, this compound is likely to gain even more attention in both academic and industrial circles.